Cas no 85685-99-0 ( )

  structure
  structure
Product Name: 
CAS No:85685-99-0
MF:C27H26OP2
MW:428.442268848419
MDL:MFCD03412077
CID:872761
PubChem ID:3336369
Update Time:2024-10-26

  Chemical and Physical Properties

Names and Identifiers

    • 3-diphenylphosphorylpropyl(diphenyl)phosphane
    • 1,3-Bis(diphenylphosphino)propane Monooxide
    • 1,3-Bis(diphenylphosphino)propane monoxide
    • [3-(Diphenylphosphino)propyl]diphenylphosphine oxide (ACI)
    • 1,3-Bis(diphenylphosphino)propane oxide
    • Ph2PCH2CH2CH2P(O)Ph2
    • 1,3-Bis(diphenylphosphino)propane monooxide, 97%
    • AKOS015913733
    • [3-(Diphenylphosphanyl)propyl](oxo)diphenyl-lambda~5~-phosphane
    • ZZDVOUAZWJNTRE-UHFFFAOYSA-N
    • CS-0086882
    • [3-(DIPHENYLPHOSPHOROSO)PROPYL]DIPHENYLPHOSPHANE
    • SCHEMBL3263949
    • 85685-99-0
    • DTXSID40391580
    • MFCD03412077
    •  
    • MDL： MFCD03412077
    • Inchi： 1S/C27H26OP2/c28-30(26-18-9-3-10-19-26,27-20-11-4-12-21-27)23-13-22-29(24-14-5-1-6-15-24)25-16-7-2-8-17-25/h1-12,14-21H,13,22-23H2
    • InChI Key： ZZDVOUAZWJNTRE-UHFFFAOYSA-N
    • SMILES： O=P(CCCP(C1C=CC=CC=1)C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 428.14600
  • Monoisotopic Mass: 428.14588944g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 8
  • Complexity: 483
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 5.7
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Color/Form: Not available
  • Melting Point: 105-107 ºC
  • PSA: 40.47000
  • LogP: 5.52350
  • Solubility: Not available

  Security Information

  • WGK Germany：3

  Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

  Pricemore >>

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abcr
AB153477-1 g
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abcr
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  Production Method

Production Method 1

6737-42-4 6737-42-4
85685-99-0 85685-99-0
16524-41-7 16524-41-7
Reaction Conditions
1.1 Reagents: Oxygen Solvents: Chloroform-d
Reference
31P NMR spectroscopic analysis on photooxidation of 1,n-bis(diphenylphosphino)alkanes with the aid of DFT calculations
Yasui, Shinro ; et al, Journal of Physical Organic Chemistry, 2020, 33(4),

Production Method 2

79230-20-9 79230-20-9
845821-92-3 845821-92-3
85685-99-0 85685-99-0
79230-20-9 79230-20-9
Reaction Conditions
1.1 -
2.1 Solvents: Toluene ;  24 h, 100 °C
Reference
Direct oxide transfer from an η2-keto ligand to generate a cobalt PCcarbeneP(O) pincer complex
Sung, Simon; et al, Dalton Transactions, 2019, 48(27), 9920-9924

Production Method 3

85685-99-0 85685-99-0
Reaction Conditions
1.1 Solvents: Acetone-d6
Reference
Rate and mechanism of the reaction of alkenes with aryl palladium complexes ligated by a bidentate P,P ligand in Heck reactions
Amatore, Christian; et al, Chemistry - A European Journal, 2007, 13(7), 2002-2011

Production Method 4

6737-42-4 6737-42-4
85685-99-0 85685-99-0
Reaction Conditions
1.1 Reagents: Sodium hydroxide Catalysts: Palladium diacetate Solvents: 1,2-Dichloroethane ,  Water
Reference
Synthesis of Hemilabile Phosphine-Phosphine Oxide Ligands via the Highly Selective Pd-Catalyzed Mono-oxidation of Bidentate Phosphines: Scope, Limitations, and Mechanism
Grushin, Vladimir V., Organometallics, 2001, 20(18), 3950-3961

Production Method 5

6737-42-4 6737-42-4
85685-99-0 85685-99-0
Reaction Conditions
1.1 Reagents: 1,2-Dibromoethane ,  Sodium hydroxide Catalysts: Palladium diacetate Solvents: 1,2-Dichloroethane ,  Water ;  6 h, reflux
Reference
Diastereoselective Rhodium Catalyzed [4 + 2] Cycloisomerization of Allenes
Li, Jun; et al, Organic Letters, 2021, 23(8), 2911-2914

Production Method 6

6737-42-4 6737-42-4
85685-99-0 85685-99-0
Reaction Conditions
1.1 Reagents: Hydrogen peroxide Solvents: Dichloromethane ,  Water ;  5 min, rt
2.1 Reagents: Trifluoromethanesulfonic anhydride Solvents: Dichloromethane ;  0 °C; 30 min, 0 °C
2.2 Reagents: 1-Pentanethiol ,  Diisopropylethylamine ;  0 °C → rt; 16 h, rt
Reference
Selective mono reduction of bis-phosphine oxides under mild conditions
Petersson, Maria J.; et al, Chemical Communications (Cambridge, 2008, (37), 4493-4494

Production Method 7

16524-41-7 16524-41-7
85685-99-0 85685-99-0
Reaction Conditions
1.1 Reagents: Trifluoromethanesulfonic anhydride Solvents: Dichloromethane ;  0 °C; 30 min, 0 °C
1.2 Reagents: 1-Pentanethiol ,  Diisopropylethylamine ;  0 °C → rt; 16 h, rt
Reference
Selective mono reduction of bis-phosphine oxides under mild conditions
Petersson, Maria J.; et al, Chemical Communications (Cambridge, 2008, (37), 4493-4494

Production Method 8

85685-99-0 85685-99-0
Reaction Conditions
1.1 Solvents: Acetonitrile ;  rt
Reference
Photoreduction of carbonate in a copper(I) complex
Kunkely, Horst; et al, Inorganic Chemistry Communications, 2010, 13(1), 137-138

Production Method 9

6737-42-4 6737-42-4
85685-99-0 85685-99-0
Reaction Conditions
1.1 Reagents: Tetrakis(acetonitrile)copper(1+) hexafluorophosphate Solvents: Methanol ,  Acetonitrile ;  6 d, rt
2.1 Solvents: Acetonitrile ;  rt
Reference
Photoreduction of carbonate in a copper(I) complex
Kunkely, Horst; et al, Inorganic Chemistry Communications, 2010, 13(1), 137-138

Production Method 10

79230-20-9 79230-20-9
6737-42-4 6737-42-4
85685-99-0 85685-99-0
79230-20-9 79230-20-9
Reaction Conditions
1.1 Solvents: Toluene ;  24 h, 100 °C
Reference
Direct oxide transfer from an η2-keto ligand to generate a cobalt PCcarbeneP(O) pincer complex
Sung, Simon; et al, Dalton Transactions, 2019, 48(27), 9920-9924

  Raw materials

  Preparation Products

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